Cas no 2165638-18-4 ((3R,4R)-4-[(4-Methoxyphenyl)sulfanyl]oxolan-3-ol)

• Product Name: (3R,4R)-4-[(4-Methoxyphenyl)sulfanyl]oxolan-3-ol
• CAS No: 2165638-18-4
• MF: C₁₁H₁₄O₃S
• MW: 226.292062282562
• CID: 5043818
• Update Time: 2025-10-31

(3R,4R)-4-[(4-Methoxyphenyl)sulfanyl]oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-4-[(4-methoxyphenyl)sulfanyl]oxolan-3-ol
• (3R,4R)-4-(4-methoxyphenyl)sulfanyloxolan-3-ol
• (3R,4R)-4-[(4-Methoxyphenyl)sulfanyl]oxolan-3-ol

• Inchi： 1S/C11H14O3S/c1-13-8-2-4-9(5-3-8)15-11-7-14-6-10(11)12/h2-5,10-12H,6-7H2,1H3/t10-,11-/m1/s1
• InChI Key： FIMLQDDKKDGFJO-GHMZBOCLSA-N
• SMILES： S(C1C=CC(=CC=1)OC)[C@@H]1COC[C@H]1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• XLogP3: 1.5
• Topological Polar Surface Area: 64

Additional information on (3R,4R)-4-[(4-Methoxyphenyl)sulfanyl]oxolan-3-ol

Professional Introduction to Compound with CAS No. 2165638-18-4 and Product Name: (3R,4R)-4-[(4-Methoxyphenyl)sulfanyl]oxolan-3-ol

The compound identified by the CAS number 2165638-18-4 and the product name (3R,4R)-4-[(4-Methoxyphenyl)sulfanyl]oxolan-3-ol represents a significant advancement in the field of chiral chemistry and pharmaceutical research. This compound belongs to a class of molecules known for their potential applications in the development of novel therapeutic agents. The unique structural features of this molecule, particularly its stereochemistry and functional groups, make it a subject of considerable interest among researchers exploring new pharmacophores.

At the core of this compound's significance lies its chiral center, specifically the (3R,4R) configuration, which is critical for determining its biological activity. Chiral molecules are non-superimposable mirror images of each other, and their distinct configurations can lead to vastly different biological responses. In pharmaceuticals, the correct stereochemistry is often essential for a compound to exhibit the desired therapeutic effects while minimizing adverse reactions. The stereochemical purity of (3R,4R)-4-[(4-Methoxyphenyl)sulfanyl]oxolan-3-ol is therefore a key factor in its potential as a lead compound for drug development.

The presence of the (4-Methoxyphenyl)sulfanyl group in the molecule adds another layer of complexity and functionality. This group is known for its ability to interact with various biological targets, making it a valuable moiety in medicinal chemistry. The methoxy group, in particular, can influence the electronic properties of the aromatic ring, thereby affecting how the molecule interacts with biological systems. Such structural features are often meticulously designed to optimize binding affinity and selectivity, which are crucial for drug efficacy.

Oxolan derivatives are another class of compounds that have garnered attention due to their diverse biological activities. The oxolan ring, a five-membered heterocycle containing oxygen and carbon atoms, is found in numerous natural products and synthetic molecules known for their pharmacological properties. The specific arrangement of atoms in (3R,4R)-4-[(4-Methoxyphenyl)sulfanyl]oxolan-3-ol contributes to its unique chemical profile, which may be leveraged for developing drugs targeting specific diseases.

Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing complex chiral molecules like this one. Techniques such as asymmetric catalysis and enantioselective synthesis have made it possible to access enantiomerically pure compounds without the need for laborious separation processes. These innovations have significantly reduced the cost and time associated with producing chiral drugs, making it more feasible to explore compounds like (3R,4R)-4-[(4-Methoxyphenyl)sulfanyl]oxolan-3-ol for therapeutic applications.

In the realm of drug discovery, computational modeling plays an increasingly important role in predicting the biological activity of novel compounds. By leveraging machine learning algorithms and molecular docking studies, researchers can gain insights into how a molecule might interact with biological targets before conducting expensive wet-lab experiments. This approach has accelerated the drug discovery process by allowing rapid screening of large libraries of compounds.

The potential applications of (3R,4R)-4-[(4-Methoxyphenyl)sulfanyl]oxolan-3-ol extend across multiple therapeutic areas. Its structural features suggest that it may possess properties suitable for use as an intermediate in synthesizing more complex molecules or as a lead compound for further optimization. Researchers are particularly interested in exploring its potential as a kinase inhibitor or an anti-inflammatory agent due to the presence of functional groups that can modulate enzyme activity.

The synthesis of this compound involves multiple steps that require careful control over reaction conditions to ensure high yield and purity. Advanced techniques such as flow chemistry have been employed to improve reaction efficiency and scalability. These methods allow for precise control over reaction parameters, reducing unwanted side products and improving overall process economics.

As our understanding of disease mechanisms continues to evolve, so does our ability to design targeted therapies. Compounds like (3R,4R)-4-[(4-Methoxyphenyl)sulfanyl]oxolan-3-ol represent a promising step forward in developing treatments that are both effective and well-tolerated by patients. The integration of interdisciplinary approaches—combining organic chemistry, medicinal chemistry, biochemistry, and computational biology—has created new opportunities for discovering innovative drugs.

The future prospects for this compound are bright, with ongoing research aimed at elucidating its mechanism of action and optimizing its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory discoveries into tangible therapeutic benefits. As more data becomes available on the biological activity and safety profile of (3R,4R)-4-[(4-Methoxyphenyl)sulfanyl]oxolan-3-ol, its potential will continue to be realized through further clinical development.